Cas no 333311-68-5 (1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole)

• Product Name: 1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• CAS No: 333311-68-5
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• MDL: MFCD02732841
• CID: 3058724
• PubChem ID: 846912
• Update Time: 2025-04-21

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole
• DB-420683
• ALBB-003726
• AG-690/15438332
• CS-0282743
• Oprea1_106698
• BBL015994
• Z25768032
• H23030
• SR-01000362067-1
• MFCD02732841
• SCHEMBL16832763
• 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-4-nitro-1H-pyrazole
• SCHEMBL16855481
• STK301714
• 333311-68-5
• VS-05092
• AKOS000307950
• SR-01000362067
• EN300-228301
• 1-[(4-chlorophenyl)methyl]-3,5-dimethyl-4-nitropyrazole
• 1-(4-chlorobenzyl)-4-nitro-3,5-dimethyl-1H-pyrazole

• MDL： MFCD02732841
• Inchi： 1S/C12H12ClN3O2/c1-8-12(16(17)18)9(2)15(14-8)7-10-3-5-11(13)6-4-10/h3-6H,7H2,1-2H3
• InChI Key： VANLIIHBSYLYJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 265.0618043Da
• Monoisotopic Mass: 265.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.6Ų

1-(4-Chlorobenzyl)-3,5-dimethyl-4-nitro-1H-pyrazole Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT